Cas no 5957-85-7 (2-(3-Chlorophenyl)pyridine)

• Product Name: 2-(3-Chlorophenyl)pyridine
• CAS No: 5957-85-7
• MF: C₁₁H₈ClN
• MW: 189.640921592712
• CID: 2855182
• PubChem ID: 2757848
• Update Time: 2025-10-22

2-(3-Chlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-phenyl)pyridine
• BMGXTZHPKNTDHN-UHFFFAOYSA-N
• 3-(bromomethyl)-6-chloro-2-(3-chlorophenyl)pyridine
• 2-(m-chlorophenyl)pyridine
• AKOS006295488
• SCHEMBL550801
• 450840-18-3
• 5957-85-7
• 2-(3-Chlorophenyl)pyridine

• MDL： MFCD06201379
• Inchi： 1S/C11H8ClN/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11/h1-8H
• InChI Key： BMGXTZHPKNTDHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 189.0345270Da
• Monoisotopic Mass: 189.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(3-Chlorophenyl)pyridine

Introduction to 2-(3-Chlorophenyl)pyridine (CAS No. 5957-85-7)

2-(3-Chlorophenyl)pyridine, with the CAS number 5957-85-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a 3-chlorophenyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-(3-Chlorophenyl)pyridine is C₁₁H₈ClN, and its molecular weight is approximately 191.64 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it easy to handle and process in laboratory settings.

In terms of its chemical reactivity, 2-(3-Chlorophenyl)pyridine exhibits typical behavior of aromatic compounds. The pyridine ring can undergo electrophilic substitution reactions, while the 3-chlorophenyl group can participate in nucleophilic substitution reactions. This dual reactivity makes it a useful building block for the synthesis of more complex molecules. For instance, it can be used as a starting material for the preparation of substituted pyridines and pyridones, which are important scaffolds in drug discovery.

Recent research has highlighted the potential applications of 2-(3-Chlorophenyl)pyridine in the development of novel therapeutic agents. One notable study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The researchers found that derivatives of 2-(3-Chlorophenyl)pyridine exhibited high selectivity and potency against specific kinase targets, making them promising candidates for further drug development.

In addition to its role in medicinal chemistry, 2-(3-Chlorophenyl)pyridine has also been investigated for its potential use in agrochemicals. A study published in Pesticide Biochemistry and Physiology (2020) reported that certain derivatives of this compound showed significant insecticidal activity against common agricultural pests. The researchers attributed this activity to the presence of the chlorinated phenyl group, which can disrupt key physiological processes in insects.

The synthesis of 2-(3-Chlorophenyl)pyridine has been well-documented in the literature. One common method involves the coupling reaction between 3-chlorobenzaldehyde and pyrrole followed by cyclization to form the pyridine ring. This synthetic route is efficient and scalable, making it suitable for industrial production. Another approach involves the direct arylation of pyridine using 3-chlorobenzeneboronic acid under palladium catalysis, which offers high yields and regioselectivity.

The safety profile of 2-(3-Chlorophenyl)pyridine is an important consideration for its use in both research and industrial applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken due to its potential irritant properties. It is recommended to use personal protective equipment such as gloves and goggles when working with this compound to minimize exposure risks.

In conclusion, 2-(3-Chlorophenyl)pyridine (CAS No. 5957-85-7) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and reactivity make it an attractive starting material for the synthesis of novel compounds with potential therapeutic and pesticidal properties. Ongoing research continues to uncover new uses for this versatile molecule, underscoring its importance in modern scientific endeavors.